Cas no 1710853-18-1 (4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine)

• Product Name: 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine
• CAS No: 1710853-18-1
• MF: C₁₀H₁₁N₃O₂S₂
• MW: 269.343239068985
• CID: 5191484
• Update Time: 2025-06-26

4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine
• Benzenamine, 4-[5-(ethylsulfonyl)-1,2,3-thiadiazol-4-yl]-

• Inchi： 1S/C10H11N3O2S2/c1-2-17(14,15)10-9(12-13-16-10)7-3-5-8(11)6-4-7/h3-6H,2,11H2,1H3
• InChI Key： SNVXQBHUXYYFQI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=C(S(CC)(=O)=O)SN=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine

4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine (CAS No. 1710853-18-1): A Comprehensive Overview

4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine (CAS No. 1710853-18-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic amines and contains a thiadiazole moiety, which is known for its diverse pharmacological properties.

The molecular structure of 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine is characterized by a phenyl ring substituted with a 5-ethanesulfonyl-[1,2,3]thiadiazol-4-yl group. The presence of the thiadiazole ring and the sulfonyl group imparts specific chemical and biological properties to this compound. Recent studies have highlighted the importance of these functional groups in modulating various biological processes, including enzyme inhibition and receptor binding.

In the context of medicinal chemistry, 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to inhibit specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing a similar thiadiazole scaffold exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

Beyond its enzymatic inhibition properties, 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine has also been explored for its potential as an antioxidant. The thiadiazole moiety is known to have radical scavenging capabilities, which can help protect cells from oxidative damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related conditions such as cardiovascular diseases and neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from this scaffold. Preliminary results have been encouraging, with several derivatives showing good pharmacokinetic profiles and low toxicity levels. These findings underscore the potential of 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine as a valuable starting point for further drug development.

In addition to its therapeutic applications, 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine has also found use in analytical chemistry. Its unique spectral properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods are crucial for the quantitative analysis and quality control of pharmaceutical products containing this compound.

The synthesis of 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent introduction of the sulfonyl group via sulfonation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

In conclusion, 4-(5-Ethanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine (CAS No. 1710853-18-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.